Cas no 875220-62-5 (1H-Purine-8-carboxaldehyde,2,3,6,9-tetrahydro-2,6-dioxo-)

• Product Name: 1H-Purine-8-carboxaldehyde,2,3,6,9-tetrahydro-2,6-dioxo-
• CAS No: 875220-62-5
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• CID: 709782
• PubChem ID: 45120777
• Update Time: 2025-04-19

1H-Purine-8-carboxaldehyde,2,3,6,9-tetrahydro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-8-carboxaldehyde,2,3,6,9-tetrahydro-2,6-dioxo-
• 2,6-Dioxo-2,3,6,9-tetrahydro-1H-purine-8-carbaldehyde
• 875220-62-5

• Inchi： 1S/C6H4N4O3/c11-1-2-7-3-4(8-2)9-6(13)10-5(3)12/h1H,(H3,7,8,9,10,12,13)
• InChI Key： HYHDRNSPCVWAFG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(C=O)N2)NC(N1)=O

Computed Properties

• Exact Mass: 180.028
• Monoisotopic Mass: 180.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -1